Cas no 1216951-74-4 (methyl 2-(4-{[(3-fluoro-4-methoxyphenyl)methyl]sulfanyl}-1H-1,5-benzodiazepin-2-yl)acetate)
![methyl 2-(4-{[(3-fluoro-4-methoxyphenyl)methyl]sulfanyl}-1H-1,5-benzodiazepin-2-yl)acetate structure](https://ossimg.kuujia.com/scimg/1217000/1216951-74-4x500.png)
1216951-74-4 structure
Product Name:methyl 2-(4-{[(3-fluoro-4-methoxyphenyl)methyl]sulfanyl}-1H-1,5-benzodiazepin-2-yl)acetate
CAS No:1216951-74-4
MF:C20H19FN2O3S
MW:386.439867258072
CID:5889726
PubChem ID:49668480
Update Time:2024-01-16
methyl 2-(4-{[(3-fluoro-4-methoxyphenyl)methyl]sulfanyl}-1H-1,5-benzodiazepin-2-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-[4-[(3-fluoro-4-methoxyphenyl)methylsulfanyl]-1H-1,5-benzodiazepin-2-yl]acetate
- methyl 2-(4-{[(3-fluoro-4-methoxyphenyl)methyl]sulfanyl}-1H-1,5-benzodiazepin-2-yl)acetate
- F3407-2807
- HMS3489O19
- AKOS021825482
- methyl {4-[(3-fluoro-4-methoxybenzyl)thio]-1H-1,5-benzodiazepin-2-yl}acetate
- methyl 2-(4-((3-fluoro-4-methoxybenzyl)thio)-1H-benzo[b][1,4]diazepin-2-yl)acetate
- VU0626625-1
- 1216951-74-4
-
- Inchi： 1S/C20H19FN2O3S/c1-25-18-8-7-13(9-15(18)21)12-27-19-10-14(11-20(24)26-2)22-16-5-3-4-6-17(16)23-19/h3-10,22H,11-12H2,1-2H3
- InChI Key： WGOFIDYGGSYFJE-UHFFFAOYSA-N
- SMILES： C(OC)(=O)CC1=CC(SCC2=CC=C(OC)C(F)=C2)=NC2=CC=CC=C2N1
Computed Properties
- Exact Mass: 386.11004181g/mol
- Monoisotopic Mass: 386.11004181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 584
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 85.2Ų
methyl 2-(4-{[(3-fluoro-4-methoxyphenyl)methyl]sulfanyl}-1H-1,5-benzodiazepin-2-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3407-2807-2μmol |
methyl 2-(4-{[(3-fluoro-4-methoxyphenyl)methyl]sulfanyl}-1H-1,5-benzodiazepin-2-yl)acetate |
1216951-74-4 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2807-5μmol |
methyl 2-(4-{[(3-fluoro-4-methoxyphenyl)methyl]sulfanyl}-1H-1,5-benzodiazepin-2-yl)acetate |
1216951-74-4 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2807-10μmol |
methyl 2-(4-{[(3-fluoro-4-methoxyphenyl)methyl]sulfanyl}-1H-1,5-benzodiazepin-2-yl)acetate |
1216951-74-4 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2807-20μmol |
methyl 2-(4-{[(3-fluoro-4-methoxyphenyl)methyl]sulfanyl}-1H-1,5-benzodiazepin-2-yl)acetate |
1216951-74-4 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2807-1mg |
methyl 2-(4-{[(3-fluoro-4-methoxyphenyl)methyl]sulfanyl}-1H-1,5-benzodiazepin-2-yl)acetate |
1216951-74-4 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2807-2mg |
methyl 2-(4-{[(3-fluoro-4-methoxyphenyl)methyl]sulfanyl}-1H-1,5-benzodiazepin-2-yl)acetate |
1216951-74-4 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2807-3mg |
methyl 2-(4-{[(3-fluoro-4-methoxyphenyl)methyl]sulfanyl}-1H-1,5-benzodiazepin-2-yl)acetate |
1216951-74-4 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2807-4mg |
methyl 2-(4-{[(3-fluoro-4-methoxyphenyl)methyl]sulfanyl}-1H-1,5-benzodiazepin-2-yl)acetate |
1216951-74-4 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2807-5mg |
methyl 2-(4-{[(3-fluoro-4-methoxyphenyl)methyl]sulfanyl}-1H-1,5-benzodiazepin-2-yl)acetate |
1216951-74-4 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2807-10mg |
methyl 2-(4-{[(3-fluoro-4-methoxyphenyl)methyl]sulfanyl}-1H-1,5-benzodiazepin-2-yl)acetate |
1216951-74-4 | 10mg |
$79.0 | 2023-09-10 |
methyl 2-(4-{[(3-fluoro-4-methoxyphenyl)methyl]sulfanyl}-1H-1,5-benzodiazepin-2-yl)acetate Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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